Net4-ptbrasb
Net4-ptbrasb
Brand Name:
Vulcanchem
CAS No.:
117412-41-6
VCID:
VC20822828
InChI:
InChI=1S/C17H13NO2S.C8H20N.3BrH.Pt/c1-12(19)20-15-8-4-2-6-13(15)10-11-17-18-14-7-3-5-9-16(14)21-17;1-5-9(6-2,7-3)8-4;;;;/h2-11H,1H3;5-8H2,1-4H3;3*1H;/q;+1;;;;+2/p-3/b11-10+;;;;;
SMILES:
CC[N+](CC)(CC)CC.CC(=O)OC1=CC=CC=C1C=CC2=NC3=CC=CC=C3S2.[Br-].[Br-].[Br-].[Pt+2]
Molecular Formula:
C25H33Br3N2O2PtS
Molecular Weight:
860.4 g/mol
Net4-ptbrasb
CAS No.: 117412-41-6
Cat. No.: VC20822828
Molecular Formula: C25H33Br3N2O2PtS
Molecular Weight: 860.4 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 117412-41-6 |
|---|---|
| Molecular Formula | C25H33Br3N2O2PtS |
| Molecular Weight | 860.4 g/mol |
| IUPAC Name | [2-[(E)-2-(1,3-benzothiazol-2-yl)ethenyl]phenyl] acetate;platinum(2+);tetraethylazanium;tribromide |
| Standard InChI | InChI=1S/C17H13NO2S.C8H20N.3BrH.Pt/c1-12(19)20-15-8-4-2-6-13(15)10-11-17-18-14-7-3-5-9-16(14)21-17;1-5-9(6-2,7-3)8-4;;;;/h2-11H,1H3;5-8H2,1-4H3;3*1H;/q;+1;;;;+2/p-3/b11-10+;;;;; |
| Standard InChI Key | MHESAAVHCKOJCG-RJNQGHNVSA-K |
| Isomeric SMILES | CC[N+](CC)(CC)CC.CC(=O)OC1=CC=CC=C1/C=C/C2=NC3=CC=CC=C3S2.[Br-].[Br-].[Br-].[Pt+2] |
| SMILES | CC[N+](CC)(CC)CC.CC(=O)OC1=CC=CC=C1C=CC2=NC3=CC=CC=C3S2.[Br-].[Br-].[Br-].[Pt+2] |
| Canonical SMILES | CC[N+](CC)(CC)CC.CC(=O)OC1=CC=CC=C1C=CC2=NC3=CC=CC=C3S2.[Br-].[Br-].[Br-].[Pt+2] |
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